![molecular formula C18H11Cl2NO4 B5728909 2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}benzoic acid](/img/structure/B5728909.png)
2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}benzoic acid, also known as furosemide, is a loop diuretic that is commonly used to treat conditions such as edema and hypertension. Furosemide is a highly effective drug that works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidney, leading to increased urine output. In
Mechanism of Action
Furosemide works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidney. This leads to increased urine output and a decrease in extracellular fluid volume. Furosemide also has a vasodilatory effect, which can help to reduce blood pressure.
Biochemical and Physiological Effects
Furosemide has a number of biochemical and physiological effects. In addition to its diuretic and vasodilatory effects, 2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}benzoic acid can also cause electrolyte imbalances, particularly hypokalemia. Furosemide has been shown to affect the expression of a number of genes involved in ion transport in the kidney and other tissues.
Advantages and Limitations for Lab Experiments
Furosemide is a highly effective tool for investigating the mechanisms of ion transport in the kidney and other tissues. However, there are some limitations to its use in laboratory experiments. Furosemide can be toxic at high doses, and its effects on ion transport can be complex and difficult to interpret.
Future Directions
There are a number of potential future directions for research on 2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}benzoic acid. One area of interest is the development of new loop diuretics that are more effective and have fewer side effects than 2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}benzoic acid. Another area of interest is the investigation of the mechanisms by which 2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}benzoic acid affects gene expression in the kidney and other tissues. Finally, there is a need for further research on the long-term effects of 2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}benzoic acid use, particularly in patients with chronic kidney disease.
Synthesis Methods
Furosemide is synthesized through a multi-step process that involves the reaction of 5-(2,4-dichlorophenyl)furan-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-aminobenzoic acid to form 2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}benzoic acid.
Scientific Research Applications
Furosemide has been extensively studied in both clinical and laboratory settings. In clinical studies, 2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}benzoic acid has been shown to be effective in the treatment of conditions such as congestive heart failure, renal failure, and hypertension. In laboratory studies, 2-{[5-(2,4-dichlorophenyl)-2-furoyl]amino}benzoic acid has been used to investigate the mechanisms of ion transport in the kidney and other tissues.
properties
IUPAC Name |
2-[[5-(2,4-dichlorophenyl)furan-2-carbonyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11Cl2NO4/c19-10-5-6-11(13(20)9-10)15-7-8-16(25-15)17(22)21-14-4-2-1-3-12(14)18(23)24/h1-9H,(H,21,22)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZMUHEJOIYHPOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11Cl2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({[5-(2,4-Dichlorophenyl)furan-2-yl]carbonyl}amino)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.